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Compound of Interest

Compound Name: PF-03654764

Cat. No.: B1256340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-03654764 is a potent and selective antagonist of the histamine H3 receptor (H3R), a G

protein-coupled receptor (GPCR) primarily expressed in the central nervous system. As a

presynaptic autoreceptor and heteroreceptor, the H3R plays a crucial role in modulating the

release of histamine and other neurotransmitters. Consequently, PF-03654764 serves as a

valuable tool for investigating the physiological and pathological roles of the H3R and for the

development of novel therapeutics for neurological disorders.

These application notes provide detailed protocols for the preparation and use of PF-03654764
solutions in cell culture experiments, ensuring accurate and reproducible results.

Chemical Properties and Storage
A clear understanding of the physicochemical properties of PF-03654764 is essential for its

proper handling and use in in vitro studies.
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Property Value

Molecular Formula C₂₀H₂₈F₂N₂O

Molecular Weight 350.45 g/mol

Solubility 10 mM in DMSO

Purity >99%

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years

Storage (Stock Solution) -20°C or -80°C for up to 1 month

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

PF-03654764 powder

Sterile, anhydrous dimethyl sulfoxide (DMSO)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated precision balance

Sterile pipette tips

Procedure:

Under sterile conditions (e.g., in a laminar flow hood), weigh out the required amount of PF-
03654764 powder using a calibrated balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.5045 mg of PF-03654764.

Transfer the powder to a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to the tube. For a 10 mM stock solution, add 1

mL of DMSO for every 3.5045 mg of powder.
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Vortex the solution gently until the powder is completely dissolved. Visually inspect the

solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes in sterile, low-protein-binding

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution aliquots at -20°C or -80°C.

Preparation of Working Solutions for Cell Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.5%, to avoid cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in experiments.

The optimal working concentration of PF-03654764 will depend on the cell type, receptor

expression levels, and the specific assay being performed. It is recommended to perform a

dose-response curve to determine the optimal concentration for your experimental setup.

Based on its high potency (Ki of 1.2 nM for human H3R), a starting concentration range of 1

nM to 1 µM is recommended for functional assays.[1]

Materials:

10 mM PF-03654764 stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, MEM, or Ham's F-12) appropriate for your cell line

Sterile pipette tips and tubes

Procedure:

Thaw a single-use aliquot of the 10 mM PF-03654764 stock solution at room temperature.
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Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentrations. It is recommended to prepare intermediate dilutions to

ensure accuracy.

Example for preparing a 1 µM working solution:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium to get a 10 µM

intermediate solution.

Then, add 100 µL of the 10 µM intermediate solution to 900 µL of cell culture medium to

obtain a final 1 µM working solution.

Gently mix the working solutions by pipetting up and down.

Add the freshly prepared working solutions to your cell cultures.

Functional Cell-Based Assay: cAMP Measurement in
HEK293 Cells
This protocol describes a common functional assay to measure the antagonist activity of PF-
03654764 on the H3 receptor in a recombinant cell line. The H3R is a Gi/o-coupled receptor,

and its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular

cyclic AMP (cAMP) levels. An antagonist like PF-03654764 will block this inhibition.[2]

Materials:

HEK293 cells stably expressing the human histamine H3 receptor

Complete cell culture medium (e.g., DMEM with 10% FBS)

Assay buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA)

Forskolin (an adenylyl cyclase activator)

Histamine or a selective H3R agonist (e.g., (R)-α-methylhistamine)

PF-03654764 working solutions
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cAMP detection kit (e.g., HTRF, ELISA, or fluorescence-based)

96- or 384-well cell culture plates

Procedure:

Cell Plating: Seed the H3R-expressing HEK293 cells into 96- or 384-well plates at an

appropriate density and allow them to attach overnight.

Compound Incubation:

Remove the culture medium and wash the cells once with assay buffer.

Add the PF-03654764 working solutions (at various concentrations) to the wells.

Incubate for a pre-determined time (e.g., 15-30 minutes) at 37°C to allow the antagonist to

bind to the receptors.

Agonist Stimulation:

Add a fixed concentration of the H3R agonist (typically at its EC80 concentration) to the

wells already containing PF-03654764.

To enhance the signal window, forskolin can be co-administered with the agonist.

Incubate for an additional 15-30 minutes at 37°C.

cAMP Detection:

Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's

protocol of the chosen cAMP detection kit.

Data Analysis:

Plot the cAMP levels against the log of the PF-03654764 concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value of PF-
03654764.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of the histamine H3 receptor and a

general workflow for preparing and using PF-03654764 in cell culture.

Cell Membrane

Histamine H3
Receptor

Gi/o Protein
Activates

Reduced
Neurotransmitter

Release

Leads to

MAPK/ERK
Pathway

Activates

PI3K/AKT
Pathway

Activates

Adenylyl
Cyclase cAMP

Converts ATP toInhibits
Histamine

Agonist

PF-03654764
Antagonist

PKA
Activates

CREB
Phosphorylates

Click to download full resolution via product page

Caption: Histamine H3 Receptor Signaling Pathway.
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Caption: Experimental Workflow for PF-03654764.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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